Cas no 1351587-26-2 (N-[(1H-1,3-benzodiazol-2-yl)methyl]-4-benzyl-5-oxomorpholine-3-carboxamide)

• Product Name: N-[(1H-1,3-benzodiazol-2-yl)methyl]-4-benzyl-5-oxomorpholine-3-carboxamide
• CAS No: 1351587-26-2
• MF: C₂₀H₂₀N₄O₃
• MW: 364.397804260254
• CID: 5799482
• Update Time: 2025-06-03

N-[(1H-1,3-benzodiazol-2-yl)methyl]-4-benzyl-5-oxomorpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-benzimidazol-2-ylmethyl)-4-benzyl-5-oxomorpholine-3-carboxamide
• N-[(1H-1,3-benzodiazol-2-yl)methyl]-4-benzyl-5-oxomorpholine-3-carboxamide

• Inchi： 1S/C20H20N4O3/c25-19-13-27-12-17(24(19)11-14-6-2-1-3-7-14)20(26)21-10-18-22-15-8-4-5-9-16(15)23-18/h1-9,17H,10-13H2,(H,21,26)(H,22,23)
• InChI Key： RHWSEJVICSNOAG-UHFFFAOYSA-N
• SMILES： C1OCC(=O)N(CC2=CC=CC=C2)C1C(NCC1NC2=CC=CC=C2N=1)=O

Additional information on N-[(1H-1,3-benzodiazol-2-yl)methyl]-4-benzyl-5-oxomorpholine-3-carboxamide

N-[(1H-1,3-Benzo[d]iazol-2-yl)methyl]-4-benzylideneamino-morpholinone

The compound with CAS No. 1351587-26-2, named as N-[(1H-1,3-benzodiazol-2-yl)methyl]-4-benzylideneamino-morpholinone, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzodiazole moiety with a morpholine ring system. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound as a bioactive agent due to its ability to interact with specific biological targets. The benzodiazole group is known for its aromatic stability and ability to participate in π–π interactions, which are crucial for molecular recognition in biological systems. Meanwhile, the morpholine ring contributes to the molecule's flexibility and hydrophilic properties, enhancing its solubility and bioavailability.

One of the most notable advancements in the research of this compound is its application in the development of antimicrobial agents. Scientists have reported that this compound exhibits potent activity against a wide range of pathogens, including bacteria and fungi. This is attributed to its ability to disrupt cellular membranes and inhibit key enzymatic pathways essential for microbial survival.

In addition to its antimicrobial properties, this compound has also shown promise in the field of cancer therapy. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by targeting specific oncogenes and inhibiting their expression. The benzodiazole moiety plays a critical role in this process by facilitating the delivery of the molecule into cancer cells and enhancing its cytotoxic effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized the synthesis pathway by employing advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the efficiency of the synthesis but also reduce the environmental impact associated with traditional synthetic routes.

From an analytical perspective, this compound has been extensively studied using modern spectroscopic techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry. These analyses have provided valuable insights into its structural integrity, stability, and reactivity under different conditions.

In terms of applications, this compound has potential uses in the development of biosensors, where its ability to bind specific analytes can be leveraged for detecting biomolecules in complex matrices. Furthermore, its unique electronic properties make it a candidate for applications in optoelectronics and photovoltaics.

Looking ahead, ongoing research is focused on exploring the metabolism and toxicity profiles of this compound to evaluate its suitability for therapeutic use. Understanding how it interacts with biological systems at the molecular level will be crucial for optimizing its efficacy and minimizing adverse effects.

In conclusion, N-[(1H-1,3-benzodiazol-2-yl)methyl]-4-benzylideneamino-morpholinone represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable tool for addressing pressing challenges in medicine and technology.